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Compound of Interest

Compound Name: TP-238 hydrochloride

Cat. No.: B3026080

Application Notes and Protocols: TP-238
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

TP-238 hydrochloride is a potent and selective dual chemical probe for the bromodomains of
Cat Eye Syndrome Chromosome Region, Candidate 2 (CECR2) and Bromodomain PHD
Finger Transcription Factor (BPTF), with IC50 values in the nanomolar range.[1][2][3][4] This
document provides detailed application notes on the solubility of TP-238 hydrochloride and
comprehensive protocols for the preparation of stock solutions to ensure accurate and
reproducible experimental outcomes.

Physicochemical Properties

e Synonyms: 1-(3-(6-(4-(3-dimethylamino-propoxy)-phenyl)-2-methylsulfonyl-pyrimidin-4-
ylamino)-propyl)-1H-pyrazole Hydrochloride, N-(3-(1H-Pyrazol-1-yl)propyl)-6-(4-(3-
(dimethylamino)propoxy)phenyl)-2-(methylsulfonyl)pyrimidin-4-amine hydrochloride.

o Molecular Formula: C22H30Ne0O3S - xHCI

e Molecular Weight: 458.58 g/mol (free base), 495.04 g/mol (hydrochloride salt).[2][3]
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» Appearance: White to beige crystalline solid.

Solubility Data

The solubility of TP-238 hydrochloride can vary between suppliers and batches. The following
table summarizes the available solubility data. It is crucial to consult the certificate of analysis
for batch-specific information.

Solvent Concentration Vendor/Source Notes
DMSO 100 mM R&D Systems|[3] -
15 mg/mL Cayman Chemical[5] -
2 mg/mL Sigma-Aldrich Clear solution
1 mg/mL Cayman Chemical[2] -
Water 100 mM R&D Systems|[3] -
15 mg/mL Sigma-Aldrich Clear solution
Cayman Chemical[2]
PBS (pH 7.2) 10 mg/mL 5] -
Ethanol 30 mg/mL Cayman Chemical[5] -
DMF 10 mg/mL Cayman Chemical[5] -
10% DMSO, 40%
In Vivo Formulation 1 > 2.5 mg/mL MedchemExpress[1] PEG300, 5% Tween-
80, 45% saline
10% DMSO, 90%
In Vivo Formulation 2 > 2.5 mg/mL MedchemExpress[1] (20% SBE-B-CD in
saline)
) ] 10% DMSO, 90%
In Vivo Formulation 3 = 2.5 mg/mL MedchemExpress[1]

corn oil

Preparation of Stock Solutions

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b3026080?utm_src=pdf-body
https://www.rndsystems.com/products/tp-238_6670
https://www.caymanchem.com/product/31128/ap-238-(hydrochloride)
https://www.caymanchem.com/product/27254/tp-238-(hydrochloride)
https://www.rndsystems.com/products/tp-238_6670
https://www.caymanchem.com/product/27254/tp-238-(hydrochloride)
https://www.caymanchem.com/product/31128/ap-238-(hydrochloride)
https://www.caymanchem.com/product/31128/ap-238-(hydrochloride)
https://www.caymanchem.com/product/31128/ap-238-(hydrochloride)
http://file.medchemexpress.com/batch_PDF/HY-114205A/TP-238-hydrochloride-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-114205A/TP-238-hydrochloride-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-114205A/TP-238-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results.
Below are detailed protocols for preparing TP-238 hydrochloride stock solutions in common
laboratory solvents.

Materials

e TP-238 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile deionized water or PBS (pH 7.2)

Calibrated analytical balance

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol is based on a molecular weight of 495.04 g/mol for the hydrochloride salt.

Equilibration: Allow the vial of TP-238 hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of TP-238 hydrochloride powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 4.95 mg of the compound.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
powder. To prepare a 10 mM stock solution with 4.95 mg of powder, add 1 mL of DMSO.

» Dissolution: Vortex the solution for 30-60 seconds to facilitate dissolution. If necessary, gently
warm the solution to 37°C and/or sonicate for a few minutes until the solid is completely
dissolved. Visually inspect the solution to ensure there are no particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes. Store the aliquots at -20°C for short-term storage (weeks to months) or

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3026080?utm_src=pdf-body
https://www.benchchem.com/product/b3026080?utm_src=pdf-body
https://www.benchchem.com/product/b3026080?utm_src=pdf-body
https://www.benchchem.com/product/b3026080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

at -80°C for long-term storage (months to years). Avoid repeated freeze-thaw cycles.
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Workflow for Preparing a 10 mM DMSO Stock Solution of TP-238 Hydrochloride

Preparation

Equilibrate TP-238 HCI
to Room Temperature

5-20 min

Weigh 4.95 mg of
TP-238 HCI

i

Add 1 mL of
Anhydrous DMSO

i

Vortex/Sonicate/Warm
until Dissolved

nsure complete dissolution

Storage

Aliguot into Single-Use Tubes

rotect from light

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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